[6-(Dimethylamino)pyridin-3-yl]-pyrrolidin-1-ylmethanone

• IUPAC Name: [6-(dimethylamino)pyridin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C12H17N3O/c1-14(2)11-6-5-10(9-13-11)12(16)15-7-3-4-8-15/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: BOOPGPDZGSVBGZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=C(C=C1)C(=O)N2CCCC2
• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol

Description

[6-(Dimethylamino)pyridin-3-yl]-pyrrolidin-1-ylmethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Scientific Research Applications

[6-(Dimethylamino)pyridin-3-yl]-pyrrolidin-1-ylmethanone has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience. This compound has been shown to have a variety of effects on the brain, including increasing the release of dopamine and other neurotransmitters.

Mechanism of Action

The mechanism of action of [6-(Dimethylamino)pyridin-3-yl]-pyrrolidin-1-ylmethanone is not fully understood. However, it is believed to act as a positive allosteric modulator of the dopamine D2 receptor. This results in an increase in dopamine release and a variety of other effects on the brain.
Biochemical and Physiological Effects:
[6-(Dimethylamino)pyridin-3-yl]-pyrrolidin-1-ylmethanone has been shown to have a variety of biochemical and physiological effects. These include increasing the release of dopamine and other neurotransmitters, improving cognitive function, and reducing anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of [6-(Dimethylamino)pyridin-3-yl]-pyrrolidin-1-ylmethanone is its ability to improve cognitive function and reduce anxiety and depression. This makes it an ideal compound for use in research on the brain and behavior. However, there are also limitations to its use. For example, it may be difficult to obtain and synthesize in large quantities, and its effects may vary depending on the species and strain of animal used in experiments.

Future Directions

There are many potential future directions for research on [6-(Dimethylamino)pyridin-3-yl]-pyrrolidin-1-ylmethanone. One area of interest is in the development of new drugs that target the dopamine D2 receptor. Another area of interest is in the development of new treatments for anxiety and depression. Finally, there is also interest in exploring the potential use of [6-(Dimethylamino)pyridin-3-yl]-pyrrolidin-1-ylmethanone in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.
Conclusion:
[6-(Dimethylamino)pyridin-3-yl]-pyrrolidin-1-ylmethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been the subject of much research. There are many potential future directions for research on this compound, including the development of new drugs and treatments for a variety of neurological disorders.

Synthesis Methods

The synthesis method for [6-(Dimethylamino)pyridin-3-yl]-pyrrolidin-1-ylmethanone involves the reaction of 3-acetyl-6-bromo-2-pyridinecarboxaldehyde with N,N-dimethylpropan-1-amine and sodium borohydride. This reaction results in the formation of the desired compound with a yield of approximately 60%.